Cas no 17413-38-6 (Aristolochic acid d)

• Product Name: Aristolochic acid d
• CAS No: 17413-38-6
• MF: C₁₇H₁₁NO₈
• MW: 357.2711
• MDL: MFCD02751816
• CID: 176584
• Update Time: 2024-11-01

Aristolochic acid d Chemical and Physical Properties

Names and Identifiers

• Phenanthro[3,4-d]-1,3-dioxole-5-carboxylicacid, 10-hydroxy-8-methoxy-6-nitro-
• Aristolochic acid D
• 10-hydroxy-8-methoxy-6-nitronaphtho[2,1-g][1,3]benzodioxole-5-carboxylic acid
• 10-Hydroxy-8-methoxy-6-nitrophenanthro[3,4-d]-1,3-dioxole-5-carboxylic acid
• Aristolochic acid IVa
• Aristolochic D
• ARISTOLOCHIC ACID D(RG)(PLEASE CALL)
• 6-Nitro-8-methoxy-10-hydroxyphenanthro[3,4-d]-1,3-dioxole-5-carboxylic acid
• 10-hydroxy-8-methoxy-6-nitro-naphtho[2,1-g][1,3]benzodioxole-5-carboxylic acid
• Aristolochic acid-D
• Aristolochic acid-IVa
• MLS002473315
• HMS2270M20
• BDBM50306860
• 10-hydroxy-8-methoxy-6-nitrophenanthro[3,4-d][1,3]dioxole-5-carboxylic acid
• SMR001397396
• 10-Hydroxy-8-methoxy-6-nitrophenanthro[3,4-d]-1,
• Aristolochic acid d

• MDL： MFCD02751816
• Inchi： 1S/C17H11NO8/c1-24-12-3-7(19)2-9-8(12)4-11(18(22)23)14-10(17(20)21)5-13-16(15(9)14)26-6-25-13/h2-5,19H,6H2,1H3,(H,20,21)
• InChI Key： PADIFGYTAXNCRK-UHFFFAOYSA-N
• SMILES： O1C([H])([H])OC2C([H])=C(C(=O)O[H])C3=C(C([H])=C4C(=C([H])C(=C([H])C4=C3C1=2)O[H])OC([H])([H])[H])[N+](=O)[O-]

Computed Properties

• Exact Mass: 357.04800
• Monoisotopic Mass: 357.04846631 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 357.3
• XLogP3: 3.2
• Topological Polar Surface Area: 131

Experimental Properties

• Color/Form: Powder
• Density: 1.656±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 262-263 ºC
• Solubility: Insuluble (1.5E-3 g/L) (25 ºC),
• PSA: 131.04000
• LogP: 3.56550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Aristolochic acids and derivatives
• Natural Products and Extracts Plant Extracts Plant based Miscellaneous